Cas no 5845-29-4 (1-(3-bromopropyl)-4-methylpiperazine dihydrobromide)

• Product Name: 1-(3-bromopropyl)-4-methylpiperazine dihydrobromide
• CAS No: 5845-29-4
• MF: C₈H₁₉Br₃N₂
• MW: 382.961859941483
• MDL: MFCD03452742
• CID: 384378
• PubChem ID: 21509540
• Update Time: 2025-06-13

1-(3-bromopropyl)-4-methylpiperazine dihydrobromide Chemical and Physical Properties

Names and Identifiers

• 3-(N-Methylpiperazine)-propyl bromide dihydrobromide
• (3-CHLOROPROPYL)DIETHOXYMETHYLSILANE
• 1-(3-bromopropyl)azetidine
• 1-(3-bromopropyl)-4-methylpiperazine dihydrobromide
• 1-(3-bromopropyl)-4-methylpiperazine.2HBr
• 3-(4-methylpiperazin-1-yl)-1-bromopropane dihydrobromide
• 3-(N-Methylpiperazine)-propyl broMide 2HBr
• 3-(N-methylpiperazine)propyl bromide dihydrobromide

• MDL： MFCD03452742
• Inchi： 1S/C8H17BrN2.2BrH/c1-10-5-7-11(8-6-10)4-2-3-9;;/h2-8H2,1H3;2*1H
• InChI Key： WAXWAIBJJHOUBZ-UHFFFAOYSA-N
• SMILES： BrCCCN1CCN(C)CC1.Br.Br

Computed Properties

• Exact Mass: 379.91000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 6.48000
• LogP: 2.81080

1-(3-bromopropyl)-4-methylpiperazine dihydrobromide Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines

Additional information on 1-(3-bromopropyl)-4-methylpiperazine dihydrobromide

Professional Introduction to 1-(3-bromopropyl)-4-methylpiperazine dihydrobromide (CAS No. 5845-29-4)

1-(3-bromopropyl)-4-methylpiperazine dihydrobromide, identified by the Chemical Abstracts Service (CAS) number 5845-29-4, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This piperazine derivative features a brominated propyl side chain and a methyl substituent on the piperazine ring, which contribute to its unique pharmacological properties and potential applications in drug development. The dihydrobromide salt form enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry and a candidate for further exploration in therapeutic modalities.

The structure of 1-(3-bromopropyl)-4-methylpiperazine dihydrobromide positions it as a versatile building block for designing novel bioactive molecules. The bromine atom at the 3-position of the propyl chain introduces reactivity that can be exploited in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, facilitating the construction of more complex molecular architectures. Additionally, the methyl group on the piperazine ring influences the compound's electronic and steric properties, potentially modulating its interaction with biological targets.

In recent years, piperazine derivatives have garnered considerable attention due to their broad spectrum of biological activities. Researchers have explored their potential in treating neurological disorders, infectious diseases, and cancer. The bromine substituent in 1-(3-bromopropyl)-4-methylpiperazine dihydrobromide may enhance its binding affinity to certain enzymes or receptors, making it a promising candidate for targeted therapies. For instance, studies have indicated that brominated piperazines can act as scaffolds for developing kinase inhibitors or antiviral agents.

One of the most compelling aspects of 1-(3-bromopropyl)-4-methylpiperazine dihydrobromide is its utility in medicinal chemistry as a precursor for more sophisticated molecules. The 3-bromo side chain allows for facile functionalization, enabling chemists to append various pharmacophores while retaining the core piperazine scaffold. This flexibility has been leveraged in the synthesis of compounds with enhanced pharmacokinetic profiles or improved selectivity over existing drugs.

The dihydrobromide salt form of this compound is particularly advantageous in pharmaceutical applications due to its enhanced solubility in aqueous media. This property is critical for drug formulation, as it allows for easier administration via oral or intravenous routes. Furthermore, the stability of the dihydrobromide salt under various storage conditions makes it a reliable reagent for both laboratory-scale synthesis and industrial-scale production.

Recent advancements in computational chemistry have also highlighted the potential of 1-(3-bromopropyl)-4-methylpiperazine dihydrobromide as a lead compound. Molecular docking studies have suggested that it may interact with proteins involved in metabolic pathways or signal transduction cascades. These interactions could be harnessed to develop drugs that modulate disease-related processes, such as inflammation or cell proliferation.

The synthesis of 1-(3-bromopropyl)-4-methylpiperazine dihydrobromide typically involves multi-step organic reactions starting from commercially available precursors. Key steps include nucleophilic substitution reactions to introduce the bromopropyl group, followed by alkylation to install the methyl group on the piperazine ring. The final step involves converting the free base into its dihydrobromide salt through treatment with hydrobromic acid. Optimizing these synthetic routes is crucial for achieving high yields and purity, which are essential for subsequent pharmacological evaluation.

In conclusion, 1-(3-bromopropyl)-4-methylpiperazine dihydrobromide (CAS No. 5845-29-4) represents a fascinating compound with significant potential in pharmaceutical research and drug development. Its unique structural features, combined with its reactivity and solubility characteristics, make it a valuable tool for medicinal chemists exploring new therapeutic agents. As research continues to uncover novel applications for this compound, it is likely to play an increasingly important role in addressing unmet medical needs.